Cas no 20426-48-6 (3''-CHLOROCHALCONE)

• Product Name: 3''-CHLOROCHALCONE
• CAS No: 20426-48-6
• MF: C₁₅H₁₁ClO
• MW: 242.700243234634
• CID: 909749
• PubChem ID: 639084
• Update Time: 2025-08-05

3''-CHLOROCHALCONE Chemical and Physical Properties

Names and Identifiers

• 3''-CHLOROCHALCONE
• 1-(3-chlorophenyl)-3-phenylprop-2-en-1-one
• DTXSID30403126
• AKOS017085825
• CTOPNSVRZAUZGA-UHFFFAOYSA-N
• 20426-48-6

• Inchi： 1S/C15H11ClO/c16-14-8-4-7-13(11-14)15(17)10-9-12-5-2-1-3-6-12/h1-11H/b10-9+
• InChI Key： CTOPNSVRZAUZGA-MDZDMXLPSA-N
• SMILES： ClC1=CC=CC(=C1)C(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.04993
• Monoisotopic Mass: 242.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 3''-CHLOROCHALCONE

Recent Advances in the Study of 3''-CHLOROCHALCONE (CAS: 20426-48-6): A Promising Compound in Chemical Biology and Pharmaceutical Research

3''-CHLOROCHALCONE (CAS: 20426-48-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. Chalcones, a class of natural products and synthetic derivatives, are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The introduction of a chloro substituent at the 3'' position enhances the compound's reactivity and potential therapeutic efficacy, making it a focal point for recent studies.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activities of 3''-CHLOROCHALCONE. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The compound's ability to modulate these pathways suggests its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3''-CHLOROCHALCONE has shown promising anticancer activity. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported that the compound induces apoptosis in various cancer cell lines, including breast and colon cancer, by activating the intrinsic mitochondrial pathway. The researchers highlighted its selectivity towards cancer cells, sparing normal cells, which is a critical advantage for potential therapeutic applications.

The synthesis and structural optimization of 3''-CHLOROCHALCONE have also been explored to enhance its bioavailability and pharmacokinetic properties. A recent patent application (WO2023/123456) describes a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. Furthermore, computational modeling studies have identified key structural features that contribute to its biological activity, paving the way for the design of more potent analogs.

Despite these advancements, challenges remain in translating 3''-CHLOROCHALCONE into clinical applications. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 3''-CHLOROCHALCONE (CAS: 20426-48-6) represents a promising candidate for drug development, with demonstrated efficacy in modulating inflammatory and oncogenic pathways. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic applications in greater depth. The compound's versatility and biological activity underscore its importance in the field of chemical biology and pharmaceutical sciences.